Cas no 2247107-49-7 (1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone)

• Product Name: 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone
• CAS No: 2247107-49-7
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 5760978
• PubChem ID: 138040594
• Update Time: 2025-07-09

1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone Chemical and Physical Properties

Names and Identifiers

• 2247107-49-7
• 1-(3,5-diphenyl-2,5-dihydro-1H-pyrazol-1-yl)-2-sulfanylethan-1-one
• 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone
• EN300-6476877
• Ethanone, 1-(2,5-dihydro-3,5-diphenyl-1H-pyrazol-1-yl)-2-mercapto-

• Inchi： 1S/C17H16N2OS/c20-17(12-21)19-16(14-9-5-2-6-10-14)11-15(18-19)13-7-3-1-4-8-13/h1-11,16,18,21H,12H2
• InChI Key： VRFICHWVHFLYCX-UHFFFAOYSA-N
• SMILES： SCC(N1C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 462.9±55.0 °C(Predicted)
• pka: 8.21±0.10(Predicted)

Additional information on 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone

Comprehensive Overview of 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone (CAS No. 2247107-49-7)

1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone (CAS No. 2247107-49-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazole core and sulfanyl functional group, exhibits promising properties for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The molecular structure of 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone features a dihydropyrazole ring substituted with two phenyl groups at the 3 and 5 positions, along with a sulfanylethanone moiety. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its reactivity in click chemistry and cross-coupling reactions, which are pivotal in modern organic synthesis.

In the context of current research trends, 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone aligns with the growing demand for sustainable chemistry and green synthesis methodologies. Scientists are investigating its use in catalytic processes that minimize waste and reduce energy consumption. Additionally, its potential as a bioactive scaffold has sparked interest in the development of novel therapeutics targeting inflammatory and metabolic disorders.

The compound's CAS No. 2247107-49-7 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone offers a versatile platform for optimizing drug candidates with enhanced efficacy and safety profiles.

From a materials science perspective, this compound's aromatic and sulfur-containing features contribute to its utility in designing functional polymers and nanomaterials. Its incorporation into polymer matrices can improve thermal stability and mechanical properties, addressing key challenges in industries such as electronics and aerospace. Furthermore, its potential role in organic electronics is being explored, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

In summary, 1-(3,5-Diphenyl-1,3-dihydropyrazol-2-yl)-2-sulfanylethanone (CAS No. 2247107-49-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural versatility, combined with emerging research trends, positions it as a key player in advancing both medicinal chemistry and materials innovation. As interdisciplinary collaborations expand, this compound is poised to contribute significantly to next-generation technologies and therapeutic solutions.